Cas no 2137598-68-4 (Cyclopentane, [1-(bromomethyl)-2,2-dimethylcyclopropyl]-)

• Product Name: Cyclopentane, [1-(bromomethyl)-2,2-dimethylcyclopropyl]-
• CAS No: 2137598-68-4
• MF: C₁₁H₁₉Br
• MW: 231.172562837601
• CID: 5287646
• Update Time: 2025-06-08

Cyclopentane, [1-(bromomethyl)-2,2-dimethylcyclopropyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentane, [1-(bromomethyl)-2,2-dimethylcyclopropyl]-

• Inchi： 1S/C11H19Br/c1-10(2)7-11(10,8-12)9-5-3-4-6-9/h9H,3-8H2,1-2H3
• InChI Key： BQHWWVIGIGDMGN-UHFFFAOYSA-N
• SMILES： C1(C2(CBr)CC2(C)C)CCCC1

Additional information on Cyclopentane, [1-(bromomethyl)-2,2-dimethylcyclopropyl]-

Introduction to Cyclopentane, [1-(bromomethyl)-2,2-dimethylcyclopropyl]- (CAS No. 2137598-68-4)

Cyclopentane, [1-(bromomethyl)-2,2-dimethylcyclopropyl]-, is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2137598-68-4, has garnered significant attention in the field of organic synthesis and pharmaceutical research due to its versatile applications. The presence of both bromomethyl and dimethylcyclopropyl substituents makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The compound's structure consists of a cyclopentane ring substituted with a bromomethyl group at the 1-position and two methyl groups at the 2-position of an adjacent cyclopropyl ring. This arrangement imparts unique reactivity, making it a useful building block for further functionalization. The bromomethyl group, in particular, is highly reactive and can participate in various chemical transformations, including nucleophilic substitution reactions, which are crucial in drug synthesis.

In recent years, there has been growing interest in the development of new methodologies for constructing complex molecular architectures. Cyclopentane, [1-(bromomethyl)-2,2-dimethylcyclopropyl]-, has emerged as a key intermediate in these efforts. Its ability to undergo selective functionalization has been exploited in the synthesis of various pharmacologically active compounds. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific biological pathways.

The pharmaceutical industry has been particularly keen on exploring derivatives of this compound due to its potential as a scaffold for drug discovery. By modifying the substituents on the cyclopentane ring, scientists can fine-tune the pharmacological properties of the resulting compounds. This flexibility has led to several promising candidates entering preclinical development phases. The ability to introduce diverse functional groups while maintaining the core structure of Cyclopentane, [1-(bromomethyl)-2,2-dimethylcyclopropyl]-, offers a significant advantage in medicinal chemistry.

One notable application of this compound is in the synthesis of heterocyclic derivatives. Heterocycles are essential components of many drugs and natural products due to their biological activity and stability. The incorporation of Cyclopentane, [1-(bromomethyl)-2,2-dimethylcyclopropyl]-, into heterocyclic frameworks has enabled the creation of novel molecules with enhanced binding affinity and selectivity. These derivatives have shown promise in early-stage clinical trials for various therapeutic indications.

The synthetic utility of this compound extends beyond pharmaceutical applications. It has also been employed in materials science and agrochemical research. For example, researchers have used it as a precursor in the synthesis of polymers with unique properties. These polymers exhibit enhanced thermal stability and mechanical strength, making them suitable for high-performance applications.

The reactivity of the bromomethyl group allows for further derivatization into other functional moieties such as alcohols, amines, and ethers. This versatility has made Cyclopentane, [1-(bromomethyl)-2,2-dimethylcyclopropyl]-, a valuable tool in synthetic organic chemistry. By leveraging its reactivity profile, chemists can construct complex molecules with precision and efficiency.

In conclusion, Cyclopentane, [1-(bromomethyl)-2,2-dimethylcyclopropyl]- (CAS No. 2137598-68-4), represents a significant advancement in synthetic chemistry with broad applications across multiple industries. Its unique structural features and reactivity make it an indispensable intermediate for developing new drugs and materials. As research continues to uncover new methodologies for its utilization, its importance is expected to grow even further.